Cas no 2309773-95-1 (3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2309773-95-1
• MF: C₁₃H₁₇N₅O₂S
• MW: 307.371380567551
• CID: 5339511
• Update Time: 2025-07-09

3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• 3-[4-(methoxymethyl)triazol-1-yl]-N-thiophen-2-ylpyrrolidine-1-carboxamide
• 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C13H17N5O2S/c1-20-9-10-7-18(16-15-10)11-4-5-17(8-11)13(19)14-12-3-2-6-21-12/h2-3,6-7,11H,4-5,8-9H2,1H3,(H,14,19)
• InChI Key： GMYFNUCYFJRBTQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CCC(C1)N1C=C(COC)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

Introduction to 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2309773-95-1)

3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2309773-95-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that incorporate multiple functional groups, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide is characterized by the presence of a triazole ring, a pyrrolidine moiety, and a thiophene group, each contributing to its distinct chemical properties. The methoxymethyl substituent at the 3 and 4 positions of the triazole ring introduces additional reactivity, which can be exploited for further derivatization and functionalization. This structural complexity not only makes the compound an intriguing subject of study but also suggests potential applications in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target specific biological pathways involved in various diseases. The triazole ring is a well-known pharmacophore that has been extensively studied for its ability to modulate enzyme activity and receptor binding. Similarly, the pyrrolidine scaffold is frequently encountered in biologically active compounds due to its structural versatility and ability to engage with biological targets. The combination of these motifs in 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide may contribute to its potential as a lead compound for drug discovery.

The thiophene group present in this compound adds another layer of complexity and functionality. Thiophenes are known for their role in various pharmaceuticals and agrochemicals due to their stability and ability to participate in hydrogen bonding interactions. The presence of a thiophene ring at the nitrogen position of the pyrrolidine moiety suggests that this compound may exhibit unique interactions with biological targets, potentially leading to novel mechanisms of action.

One of the most compelling aspects of 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yl-N-(thiophen-2-yl)pyrrolidine-1-carboxamide is its potential as a scaffold for structure-based drug design. The combination of multiple heterocyclic rings and functional groups provides numerous opportunities for optimization through computational modeling and experimental synthesis. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations can be employed to predict the binding modes of this compound with potential biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in the development of new drugs. For instance, triazole-containing molecules have been shown to exhibit anti-inflammatory, anti-viral, and anti-cancer properties. Similarly, pyrrolidine derivatives have been implicated in various therapeutic areas, including central nervous system disorders and cardiovascular diseases. The dual functionality provided by the triazole-pyrrolidine-thiophene motif in 3-4-(methoxymethyl)-1H-1,2,3-triazol-1-yln-N-(thiophen -2 -yl)pyrrolidine - 1 - carboxamide suggests that it may have broad-spectrum biological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions, functionalization of the pyrrolidine scaffold, and introduction of the thiophene group through cross-coupling reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig coupling. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure the desired product is obtained.

Once synthesized, 3 - 4 - (methoxymethyl) - 1 H - 1 , 2 , 3 - triazol - 1 - yl - N - ( thi o ph ene - 2 - yl ) p y r rol id ine - 1 - carboxamide can be subjected to biological testing to evaluate its efficacy against various disease models. In vitro assays can be used to assess its interaction with enzymes and receptors relevant to specific therapeutic areas. Additionally, preclinical studies in appropriate animal models can provide insights into its pharmacokinetic properties and potential side effects.

The use of computational tools in drug discovery has become increasingly prevalent due to their ability to accelerate the identification and optimization of lead compounds. Virtual screening techniques can be employed to dock 3 - 4 - ( meth oxy m eth y l ) - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl - N -( thi o ph ene - 2 - yl ) p y r rol id ine - 1 carboxamide into binding pockets of target proteins using molecular docking software. This approach can help identify potential binding interactions and guide further structural modifications.

In conclusion,3 – 4 – ( meth oxy m eth y l ) – 1 H – 1 , 2 , 3 – tri az ol – 1 – yl – N -( thi o ph ene – 2 – yl ) p y r rol id ine – 1 carboxamide (CAS No.2309773–95–1) is a structurally complex organic compound with significant potential as a lead compound for drug discovery. Its unique combination of functional groups makes it an attractive candidate for further investigation in various therapeutic areas. Advances in synthetic chemistry, computational modeling, and biological testing will be crucial in determining its full potential as a therapeutic agent.